molecular formula C33H42N4O6 B239242 Urobilin CAS No. 1856-98-0

Urobilin

Cat. No. B239242
CAS RN: 1856-98-0
M. Wt: 590.7 g/mol
InChI Key: KDCCOOGTVSRCHX-UHFFFAOYSA-N
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Description

Urobilin is a yellow pigment that is formed from the breakdown of heme in the liver. It is a byproduct of the breakdown of red blood cells and is excreted in the urine and feces. Urobilin is also responsible for the yellow color of urine and the brown color of feces.

Scientific Research Applications

Urobiome Research

Urobiome research, involving urobilin, advances understanding of diseases such as lower urinary tract symptoms and kidney disease. A consensus document aims to standardize research practices in this field, proposing standardized nomenclature, specimen collection, preservation, storage, and processing guidelines (Brubaker et al., 2021).

Protein Concentration Estimation Interference

Urobilin, a breakdown product of heme and a major urinary constituent, interferes with the bicinchoninic acid (BCA) assay used for estimating protein concentration. This is due to urobilin reducing cupric ions, similar to proteins. The Bradford assay is recommended over the BCA assay for urinary protein quantification, as it is less influenced by urobilin (Sampson et al., 2013).

Human Waste Contamination Marker

Urobilin serves as a chemical marker for human waste contamination in water, providing a method to trace sources of contamination. Detected in various source waters, its presence, along with specific pharmaceuticals, can indicate human waste contamination levels (Jones-Lepp, 2006).

Photophysics in Faecal Pigment Analysis

The study of urobilin and its zinc complexes offers insights into faecal pigments' photophysics. Enhancements in fluorescence upon forming Zn(II) complexes with urobilin can lead to the development of non-extraction aqueous phase analytical procedures for detecting faecal pigments, with implications in medical diagnostics (Prakash et al., 2020).

Microbial Conversion Studies

Research into the microbial conversion of bilirubin to urobilins reveals that no urobilins form from bilirubin in germ-free rats. This transformation, facilitated by specific intestinal microorganisms, underscores the complex interactions between gut microbiota and metabolite processing, essential for understanding gastrointestinal health and disorders (Midtvedt & Gustafsson, 2009).

Reference Values in Health Studies

Establishing reference values for urobilin excretion provides crucial data for understanding normal and pathological conditions in human health. This data aids in the assessment of gut microbiota's role in health and can be pivotal in future research exploring the influence of external factors on gut microbial interactions (Benno et al., 2003).

properties

CAS RN

1856-98-0

Product Name

Urobilin

Molecular Formula

C33H42N4O6

Molecular Weight

590.7 g/mol

IUPAC Name

3-[(2Z)-2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methylpyrrol-3-yl]propanoic acid

InChI

InChI=1S/C33H42N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h15,26-27,35H,7-14H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)/b28-15-

InChI Key

KDCCOOGTVSRCHX-UHFFFAOYSA-N

Isomeric SMILES

CCC1=C(C(=O)N[C@H]1CC2=C(C(=C(N2)/C=C\3/C(=C(C(=N3)C[C@H]4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C

SMILES

CCC1=C(C(=O)NC1CC2=C(C(=C(N2)C=C3C(=C(C(=N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C

Canonical SMILES

CCC1=C(C(=O)NC1CC2=C(C(=C(N2)C=C3C(=C(C(=N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C

Other CAS RN

1856-98-0

physical_description

Solid

synonyms

Urobilin

Origin of Product

United States

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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